Cas no 2386190-28-7 (3H-Diazirine-3-butanoic acid, α-[[(9H-fluoren-9-ylmethoxy)carbonyl]amino]-3-methyl- )

• Product Name: 3H-Diazirine-3-butanoic acid, α-[[(9H-fluoren-9-ylmethoxy)carbonyl]amino]-3-methyl-
• CAS No: 2386190-28-7
• MF: C₂₁H₂₁N₃O₄
• MW: 379.409145116806
• CID: 5562595
• Update Time: 2025-07-18

3H-Diazirine-3-butanoic acid, α-[[(9H-fluoren-9-ylmethoxy)carbonyl]amino]-3-methyl- Chemical and Physical Properties

Names and Identifiers

• α-[[(9H-Fluoren-9-ylmethoxy)carbonyl]amino]-3-methyl-3H-diazirine-3-butanoic acid (ACI)
• 3H-Diazirine-3-butanoic acid, α-[[(9H-fluoren-9-ylmethoxy)carbonyl]amino]-3-methyl-

• Inchi： 1S/C21H21N3O4/c1-21(23-24-21)11-10-18(19(25)26)22-20(27)28-12-17-15-8-4-2-6-13(15)14-7-3-5-9-16(14)17/h2-9,17-18H,10-12H2,1H3,(H,22,27)(H,25,26)
• InChI Key： QKMQUEIDJLPYHS-UHFFFAOYSA-N
• SMILES： O=C(C(CCC1(N=N1)C)NC(OCC1C2C(=CC=CC=2)C2C1=CC=CC=2)=O)O

Additional information on 3H-Diazirine-3-butanoic acid, α-[[(9H-fluoren-9-ylmethoxy)carbonyl]amino]-3-methyl-

3H-Diazirine-3-butanoic acid, α-[[(9H-fluoren-9-ylmethoxy)carbonyl]amino]-3-methyl- (CAS No. 2386190-28-7): A Versatile Compound in Chemical Biology and Drug Discovery

3H-Diazirine-3-butanoic acid, α-[[(9H-fluoren-9-ylmethoxy)carbonyl]amino]-3-methyl- (CAS No. 2386190-28-7) is a sophisticated chemical entity that has garnered significant attention in the fields of chemical biology and drug discovery. This compound, characterized by its unique structural features, offers a wide range of applications in both academic research and industrial settings. The 3H-diazirine moiety, coupled with the fluorenylmethoxycarbonyl (Fmoc) protecting group, makes it an ideal candidate for various biochemical and pharmacological studies.

The 3H-diazirine functional group is a powerful photoactivatable crosslinker that can be used to covalently link proteins or other biomolecules upon exposure to ultraviolet (UV) light. This property is particularly useful in protein-protein interaction studies, where it allows researchers to identify and characterize transient interactions that are difficult to detect using traditional methods. Recent advancements in this area have led to the development of novel techniques for mapping protein interaction networks with high precision and specificity.

The presence of the Fmoc protecting group in 3H-Diazirine-3-butanoic acid, α-[[(9H-fluoren-9-ylmethoxy)carbonyl]amino]-3-methyl- ensures that the amino group remains inactive until deprotection is desired. This feature is crucial for maintaining the stability and reactivity of the compound during synthesis and storage. Once deprotected, the amino group can be readily conjugated to various biomolecules or functional groups, making it a versatile tool in chemical biology.

In the context of drug discovery, 3H-Diazirine-3-butanoic acid, α-[[(9H-fluoren-9-ylmethoxy)carbonyl]amino]-3-methyl- has shown promise as a scaffold for the development of targeted therapies. The ability to introduce a photoactivatable crosslinker into drug molecules allows for precise control over their activation and binding properties. This can be particularly advantageous in cancer therapy, where targeted delivery and activation of drugs can minimize side effects and enhance therapeutic efficacy.

Recent studies have also explored the use of this compound in proteomics and metabolomics research. The unique chemical properties of 3H-diazirine enable it to form stable covalent bonds with target proteins upon UV activation, facilitating their isolation and identification. This has led to significant advancements in understanding complex biological systems and disease mechanisms.

In addition to its applications in research, 3H-Diazirine-3-butanoic acid, α-[[(9H-fluoren-9-ylmethoxy)carbonyl]amino]-3-methyl- has potential industrial uses. For instance, it can be employed in the development of biosensors and diagnostic tools, where its photoactivatable properties can be harnessed to detect specific biomarkers with high sensitivity and specificity.

The synthesis of 3H-Diazirine-3-butanoic acid, α-[[(9H-fluoren-9-ylmethoxy)carbonyl]amino]-3-methyl- involves several well-established chemical reactions. The key steps include the formation of the diazirine ring through a [2+1] cycloaddition reaction and the introduction of the Fmoc protecting group via an amide bond formation. These reactions are typically carried out under mild conditions, ensuring high yields and purity of the final product.

In conclusion, 3H-Diazirine-3-butanoic acid, α-[[(9H-fluoren-9-ylmethoxy)carbonyl]amino]-3-methyl- (CAS No. 2386190-28-7) is a multifaceted compound with a wide range of applications in chemical biology, drug discovery, and industrial research. Its unique structural features and functional properties make it an invaluable tool for advancing our understanding of complex biological systems and developing innovative therapeutic strategies.